Cas no 1027333-11-4 (tert-butyl 2-(2-aminoethyl)azetidine-1-carboxylate)

• Product Name: tert-butyl 2-(2-aminoethyl)azetidine-1-carboxylate
• CAS No: 1027333-11-4
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• MDL: MFCD28641380
• CID: 5097175
• PubChem ID: 69099328
• Update Time: 2026-03-02

tert-butyl 2-(2-aminoethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(2-Amino-ethyl)-azetidine-1-carboxylic acid tert-butyl ester
• Tert-butyl2-(2-aminoethyl)azetidine-1-carboxylate
• tert-butyl 2-(2-aminoethyl)azetidine-1-carboxylate
• CS-0309823
• SCHEMBL4574708
• PS-18184
• 1-Boc-2-(2-aminoethyl)azetidine
• SY322868
• MFCD28641380
• E73612
• 2-(2-Aminoethyl)-1-Boc-azetidine
• 1027333-11-4

• MDL： MFCD28641380
• Inchi： 1S/C10H20N2O2/c1-10(2,3)14-9(13)12-7-5-8(12)4-6-11/h8H,4-7,11H2,1-3H3
• InChI Key： KHJAQTONQACTCR-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC1CCN

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-butyl 2-(2-aminoethyl)azetidine-1-carboxylate

tert-butyl 2-(2-aminoethyl)azetidine-1-carboxylate: A Comprehensive Overview

tert-butyl 2-(2-aminoethyl)azetidine-1-carboxylate (CAS No. 1027333-11-4) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug development and material science. In this article, we will delve into the structural properties, synthesis methods, and recent advancements in research related to tert-butyl 2-(2-aminoethyl)azetidine-1-carboxylate, providing a comprehensive understanding of its significance in contemporary scientific studies.

The molecular structure of tert-butyl 2-(2-aminoethyl)azetidine-1-carboxylate consists of an azetidine ring, a four-membered cyclic amine, substituted with a tert-butyl group at the 1-position and a 2-aminoethyl group at the 2-position. This configuration imparts the compound with unique chemical properties, including its ability to participate in various biochemical reactions. The azetidine ring, being a strained amine, contributes to the compound's reactivity, making it a valuable substrate for organic synthesis.

Recent studies have highlighted the potential of tert-butyl 2-(2-aminoethyl)azetidine-1-carboxylate as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of peptide-based drugs, where its aminoethyl group can serve as a site for further functionalization. The tert-butyl group, on the other hand, provides steric bulk, which can influence the compound's pharmacokinetic properties, such as absorption and bioavailability.

In terms of synthesis, tert-butyl 2-(2-aminoethyl)azetidine-1-carboxylate can be prepared through various routes, including ring-opening reactions of azetidines and subsequent alkylation or acylation steps. One notable method involves the reaction of azetidine with tert-butyl chloroformate in the presence of appropriate catalysts to introduce the tert-butyl group at the 1-position. The introduction of the aminoethyl group at the 2-position typically involves nucleophilic substitution or coupling reactions with appropriate reagents.

The application of tert-butyl 2-(2-aminoethyl)azetidine-1-carboxylate extends beyond pharmaceuticals. Its unique structure makes it a promising candidate for use in materials science, particularly in the development of novel polymers and coatings. The amino group can act as a reactive site for polymerization or cross-linking reactions, leading to materials with tailored mechanical and chemical properties.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of tert-butyl 2-(2-aminoethyl)azetidine-1-carboxylate. Quantum mechanical calculations have revealed that the azetidine ring's strain significantly influences the compound's reactivity, making it more susceptible to nucleophilic attack compared to larger cyclic amines like pyrrolidine or piperidine.

In conclusion, tert-butyl 2-(2-aminoethyl)azetidine-1-carboxylate (CAS No. 1027333-11-4) is a versatile compound with diverse applications in organic synthesis and materials science. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop novel bioactive molecules and advanced materials. As ongoing research continues to uncover new potential uses for this compound, its role in scientific innovation is expected to grow further.